Cas no 2248346-55-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,5-dimethyl-1H-imidazole-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,5-dimethyl-1H-imidazole-2-carboxylate
• CAS No: 2248346-55-4
• MF: C₁₄H₁₁N₃O₄
• MW: 285.254842996597
• CID: 6012645
• PubChem ID: 165719191
• Update Time: 2025-05-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,5-dimethyl-1H-imidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248346-55-4
• EN300-6513976
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,5-dimethyl-1H-imidazole-2-carboxylate

• Inchi： 1S/C14H11N3O4/c1-7-8(2)16-11(15-7)14(20)21-17-12(18)9-5-3-4-6-10(9)13(17)19/h3-6H,1-2H3,(H,15,16)
• InChI Key： CIVPKTPFVPVMRN-UHFFFAOYSA-N
• SMILES： O(C(C1=NC(C)=C(C)N1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 285.07495584g/mol
• Monoisotopic Mass: 285.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,5-dimethyl-1H-imidazole-2-carboxylate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 4,5-Dimethyl-1H-Imidazole-2-Carboxylate: A Comprehensive Overview

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,5-dimethyl-1H-imidazole-2-carboxylate, identified by the CAS number 2248346-55-4, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

Recent studies have highlighted the importance of imidazole derivatives in medicinal chemistry. The presence of the imidazole ring in this compound contributes to its ability to act as a bioisostere or a potential ligand for various biological targets. The isoindole moiety further enhances its versatility by introducing additional functional groups that can be exploited for specific interactions with biomolecules.

One of the most intriguing aspects of this compound is its synthesis pathway. Researchers have developed efficient methods to synthesize 1,3-dioxo isoindole derivatives using microwave-assisted reactions or catalytic processes. These methods not only improve yield but also reduce reaction time, making the compound more accessible for large-scale production.

In terms of pharmacological activity, this compound has shown potential as an anti-inflammatory agent in preliminary studies. Its ability to inhibit specific enzymes involved in inflammatory pathways suggests it could be a candidate for treating conditions such as arthritis or chronic inflammation. Furthermore, recent investigations into its antioxidant properties indicate its potential role in protecting cells from oxidative stress-related damage.

The structural uniqueness of this compound also makes it a valuable tool in material science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in the synthesis of coordination polymers and metalloorganic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

Another area where this compound has shown promise is in the field of agrochemistry. Studies suggest that it could act as a plant growth regulator or an elicitor of defense responses in crops. This dual functionality makes it a versatile candidate for sustainable agricultural practices.

Despite its numerous advantages, the development of this compound into a commercial product requires further research into its toxicity profile and bioavailability. Ongoing studies are focusing on optimizing its pharmacokinetic properties to enhance its efficacy while minimizing adverse effects.

In conclusion, 1,3-dioxo isoindole imidazole carboxylate represents a fascinating intersection of organic chemistry and pharmacology. Its unique structure and diverse applications make it a subject of continued interest for researchers across multiple disciplines.